Cas no 1260817-94-4 (2-Methyl-4-(pyrrolidin-3-yl)quinoline)

• Product Name: 2-Methyl-4-(pyrrolidin-3-yl)quinoline
• CAS No: 1260817-94-4
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 5790566
• PubChem ID: 79020109
• Update Time: 2025-10-22

2-Methyl-4-(pyrrolidin-3-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 1260817-94-4
• EN300-1842300
• 2-Methyl-4-(pyrrolidin-3-yl)quinoline
• AKOS017557115
• CS-0282443
• Quinoline, 2-methyl-4-(3-pyrrolidinyl)-

• Inchi： 1S/C14H16N2/c1-10-8-13(11-6-7-15-9-11)12-4-2-3-5-14(12)16-10/h2-5,8,11,15H,6-7,9H2,1H3
• InChI Key： AMCVKYBQCQNMKH-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=C(C)N=C3C=CC=CC=23)C1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 365.3±30.0 °C(Predicted)
• pka: 9.65±0.10(Predicted)

Additional information on 2-Methyl-4-(pyrrolidin-3-yl)quinoline

2-Methyl-4-(pyrrolidin-3-yl)quinoline

The compound 1260817-94-4, also known as 2-Methyl-4-(pyrrolidin-3-yl)quinoline, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinoline family, which is a heterocyclic aromatic system widely studied for its versatile applications in drug discovery and material science.

Quinoline derivatives have long been recognized for their unique electronic properties and structural diversity, making them valuable in the development of pharmaceutical agents, agrochemicals, and advanced materials. The 2-Methyl substitution in this compound introduces additional steric and electronic effects, enhancing its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of pyrrolidine rings in modulating the pharmacokinetic properties of quinoline-based compounds. The presence of a pyrrolidin-3-yl group at the 4-position of the quinoline ring not only enhances the compound's stability but also improves its solubility, making it more amenable for biological applications.

From a synthetic perspective, the construction of 2-Methyl-4-(pyrrolidin-3-yl)quinoline involves a series of intricate steps, including Friedlander synthesis, Stille coupling, and selective functionalization. These methods ensure high yields and excellent control over the stereochemistry of the final product.

Emerging research has demonstrated that this compound exhibits potent antimicrobial activity, particularly against multidrug-resistant bacterial strains. Its ability to inhibit key enzymes involved in bacterial metabolism makes it a promising candidate for the development of new antibiotics.

In addition to its biological applications, 1260817-94-4 has shown potential in optoelectronic materials due to its strong fluorescence properties under UV light. This characteristic makes it suitable for applications in sensors, bioimaging, and organic light-emitting diodes (OLEDs).

The combination of quinoline's aromaticity, methyl substitution, and pyrrolidine functionality creates a unique chemical entity with multifaceted applications across diverse scientific domains. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.